Cas no 2228835-03-6 (2-Azido-3,3-diethoxypropan-1-ol)

• Product Name: 2-Azido-3,3-diethoxypropan-1-ol
• CAS No: 2228835-03-6
• MF: C₇H₁₅N₃O₃
• MW: 189.212301492691
• CID: 5793953
• PubChem ID: 165781978
• Update Time: 2025-10-21

2-Azido-3,3-diethoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-3,3-diethoxypropan-1-ol
• EN300-1999462
• 2228835-03-6
• 2-Azido-3,3-diethoxypropan-1-ol

• Inchi： 1S/C7H15N3O3/c1-3-12-7(13-4-2)6(5-11)9-10-8/h6-7,11H,3-5H2,1-2H3
• InChI Key： UVVVKLBHXUCPFS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CO)N=[N+]=[N-])OCC

Computed Properties

• Exact Mass: 189.11134135g/mol
• Monoisotopic Mass: 189.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53Ų

Additional information on 2-Azido-3,3-diethoxypropan-1-ol

Introduction to 2-Azido-3,3-diethoxypropan-1-ol (CAS No. 2228835-03-6)

2-Azido-3,3-diethoxypropan-1-ol (CAS No. 2228835-03-6) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its azide functional group and diethoxy substituents, which confer it with a range of reactivity and stability properties that make it an attractive candidate for a variety of synthetic transformations.

The molecular structure of 2-Azido-3,3-diethoxypropan-1-ol consists of a primary alcohol group, an azide group, and two ethoxy groups attached to the central carbon atom. The presence of these functional groups allows for a wide array of chemical reactions, including nucleophilic substitution, reduction, and coupling reactions. The azide group, in particular, is known for its ability to participate in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a cornerstone in the development of bioconjugates and functional materials.

In the context of medicinal chemistry, 2-Azido-3,3-diethoxypropan-1-ol has been explored as a building block for the synthesis of complex molecules with therapeutic potential. Recent studies have demonstrated its utility in the development of prodrugs and drug delivery systems. For instance, the azide group can be used to introduce bioorthogonal reactivity into drug molecules, enabling site-specific conjugation to biomolecules such as antibodies or peptides. This approach has shown promise in enhancing the pharmacokinetic properties and targeting specificity of drugs.

The diethoxy substituents in 2-Azido-3,3-diethoxypropan-1-ol also play a crucial role in modulating the solubility and reactivity of the compound. These groups can be selectively cleaved under mild conditions to release the corresponding alcohol or aldehyde derivatives, which can then undergo further transformations. This feature makes 2-Azido-3,3-diethoxypropan-1-ol an excellent intermediate for multi-step synthetic sequences.

In materials science, 2-Azido-3,3-diethoxypropan-1-ol has found applications in the synthesis of functional polymers and coatings. The azide group can be used to introduce cross-linking sites into polymer chains, leading to the formation of robust and stable materials with tunable properties. Additionally, the presence of the primary alcohol group allows for further functionalization through esterification or etherification reactions.

The synthesis of 2-Azido-3,3-diethoxypropan-1-ol typically involves a multi-step process that begins with the preparation of 3,3-diethoxypropionaldehyde followed by its conversion to the corresponding azide derivative. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, one study reported a one-pot synthesis using a combination of catalytic hydrogenation and azidation steps, which significantly reduced reaction times and waste generation.

The safety profile of 2-Azido-3,3-diethoxypropan-1-ol is an important consideration for its use in various applications. While azides are generally considered reactive compounds that require careful handling, modern safety protocols and protective measures have been developed to minimize risks associated with their use. It is important to follow established guidelines for storage and handling to ensure safe laboratory practices.

In conclusion, 2-Azido-3,3-diethoxypropan-1-ol (CAS No. 2228835-03-6) is a multifunctional compound with a wide range of applications in medicinal chemistry and materials science. Its unique combination of functional groups makes it an invaluable building block for the synthesis of complex molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its significance in modern chemical research.